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Compound of Interest

Compound Name: Fmoc-azetidine-3-carboxylic acid

Cat. No.: B557790

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
Fmoc-azetidine-3-carboxylic acid, a compound widely used in peptide synthesis and drug
development. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance. This guide is intended for researchers, scientists, and drug
development professionals.

l. Understanding the Hazards

Fmoc-azetidine-3-carboxylic acid is classified as a hazardous substance. It is crucial to
handle this compound with care, utilizing appropriate personal protective equipment (PPE).
Key hazards include:

o Skin Irritation: Causes skin irritation upon contact.[1][2]
» Serious Eye Irritation: Poses a risk of serious damage to the eyes.[1][2]
e Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2]

Before handling, consult the Safety Data Sheet (SDS) for comprehensive information.

Il. Quantitative Safety Data
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The following table summarizes key quantitative and qualitative safety information for Fmoc-
azetidine-3-carboxylic acid.

Parameter Value Source
Molecular Formula C19H17NOa [2]

Molecular Weight 323.35 g/mol Chem-Impex
Appearance White or off-white powder Chem-Impex
Purity >99% (HPLC) Chem-Impex
Melting Point 162 - 165 °C Chem-Impex
Storage Temperature 0-8°C Chem-Impex
Hazard Statements H315, H319, H335 [11[2]

Signal Word Warning [1][2]

lll. Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling Fmoc-azetidine-3-
carboxylic acid:

o Eye Protection: Chemical safety goggles or a face shield.[2]
» Hand Protection: Protective gloves (e.g., nitrile rubber).[2]
» Skin and Body Protection: A lab coat or other suitable protective clothing.[2]

o Respiratory Protection: In case of inadequate ventilation or when handling large quantities,
use a NIOSH-approved respirator.[2]

IV. Step-by-Step Disposal Protocol

The primary disposal method for Fmoc-azetidine-3-carboxylic acid is through a licensed
professional waste disposal service. Do not attempt to dispose of this chemical down the drain
or in regular solid waste.
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Experimental Protocol: Solid Waste Disposal
e Segregation:
o Identify Fmoc-azetidine-3-carboxylic acid waste as a hon-halogenated organic solid.

o Keep this waste stream separate from halogenated organic waste, inorganic waste, and
liquid waste.

e Container Selection:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with the chemical.

o Ensure the container has a secure lid and is kept closed when not in use.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Fmoc-azetidine-3-carboxylic acid".

o Include the date when the first waste was added to the container.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[3]

e Disposal Request:

o Once the container is full, or on a regular schedule, arrange for pickup by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.

Experimental Protocol: Decontamination of Empty Containers

¢ Initial Rinse:
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o For containers that held Fmoc-azetidine-3-carboxylic acid, the first rinse must be
collected as hazardous waste.

o Rinse the container with a suitable solvent (e.g., methanol or acetone).

o Transfer the rinsate to a designated "non-halogenated organic liquid waste" container.

e Subsequent Rinses:
o Perform at least two additional rinses with the solvent.

o For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[4]
Given the irritant nature of this compound, collecting the first rinse is a prudent minimum.

e Final Disposal of Container:

o After thorough rinsing and air-drying, the container can typically be disposed of as non-
hazardous waste. Consult your local regulations for specific requirements.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
azetidine-3-carboxylic acid waste.
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Fmoc-azetidine-3-carboxylic acid Disposal Workflow
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Caption: Disposal workflow for Fmoc-azetidine-3-carboxylic acid.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Fmoc-azetidine-3-carboxylic acid, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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